Cas no 86949-84-0 (3-Azabicyclo[3.3.1]nonan-9-one)

3-Azabicyclo[3.3.1]nonan-9-one is a bicyclic organic compound featuring a rigid azabicyclic scaffold, which serves as a valuable intermediate in pharmaceutical and synthetic chemistry. Its fused ring structure imparts steric constraints and stereochemical control, making it useful for constructing complex molecules, particularly in medicinal chemistry for drug discovery. The ketone functionality at the 9-position offers a reactive site for further derivatization, enabling the synthesis of diverse analogs. This compound is often employed in the development of bioactive molecules, including CNS-targeting agents, due to its structural similarity to pharmacologically relevant frameworks. High purity and well-defined stereochemistry ensure reproducibility in research applications.

3-Azabicyclo[3.3.1]nonan-9-one structure

86949-84-0 structure

Product Name:3-Azabicyclo[3.3.1]nonan-9-one

CAS No:86949-84-0

MF:C₈H₁₃NO

MW:139.194922208786

CID:2809646

PubChem ID:55220509

Update Time:2025-05-27

3-Azabicyclo[3.3.1]nonan-9-one Chemical and Physical Properties

Names and Identifiers

- 86949-84-0
- SCHEMBL9636603
- 3-Azabicyclo[3.3.1]nonan-9-one
- EN300-59567
- F13537
- AKOS006240511
- DTXSID20716898
- Inchi： 1S/C8H13NO/c10-8-6-2-1-3-7(8)5-9-4-6/h6-7,9H,1-5H2
- InChI Key： DBWLVRLNIRJCQE-UHFFFAOYSA-N
- SMILES： O=C1C2CNCC1CCC2

Computed Properties

Exact Mass: 139.099714038Da
Monoisotopic Mass: 139.099714038Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 29.1Å²

3-Azabicyclo[3.3.1]nonan-9-one Pricemore >>

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Chemenu	CM526849-1g	3-Azabicyclo[3.3.1]nonan-9-one	86949-84-0	97%	1g	$***	2023-03-30
Enamine	EN300-59567-0.05g	3-azabicyclo[3.3.1]nonan-9-one	86949-84-0	95.0%	0.05g	$1091.0	2025-03-15
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Enamine	EN300-59567-0.5g	3-azabicyclo[3.3.1]nonan-9-one	86949-84-0	95.0%	0.5g	$1247.0	2025-03-15
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Enamine	EN300-59567-2.5g	3-azabicyclo[3.3.1]nonan-9-one	86949-84-0	95.0%	2.5g	$2548.0	2025-03-15
Enamine	EN300-59567-5.0g	3-azabicyclo[3.3.1]nonan-9-one	86949-84-0	95.0%	5.0g	$3770.0	2025-03-15
Enamine	EN300-59567-10.0g	3-azabicyclo[3.3.1]nonan-9-one	86949-84-0	95.0%	10.0g	$5590.0	2025-03-15